Cas no 5705-79-3 (Ethanone, 1,1'-[2,2':5',2''-terthiophene]-5,5''-diylbis-)

Ethanone, 1,1'-[2,2':5',2''-terthiophene]-5,5''-diylbis- structure
5705-79-3 structure
Product Name:Ethanone, 1,1'-[2,2':5',2''-terthiophene]-5,5''-diylbis-
CAS No:5705-79-3
MF:C16H12O2S3
MW:332.460280418396
CID:346725
PubChem ID:14950378
Update Time:2025-04-19

Ethanone, 1,1'-[2,2':5',2''-terthiophene]-5,5''-diylbis- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1,1'-[2,2':5',2''-terthiophene]-5,5''-diylbis-
    • 1-[5-[5-(5-acetylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]ethanone
    • SCHEMBL8575623
    • DTXSID20565944
    • 1,1'-([1~2~,2~2~:2~5~,3~2~-Terthiophene]-1~5~,3~5~-diyl)di(ethan-1-one)
    • 5705-79-3
    • Inchi: 1S/C16H12O2S3/c1-9(17)11-3-5-13(19-11)15-7-8-16(21-15)14-6-4-12(20-14)10(2)18/h3-8H,1-2H3
    • InChI Key: VPBVSLZSWNYGQK-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C1=CC=C(C(C)=O)S1)C1=CC=C(C(C)=O)S1

Computed Properties

  • Exact Mass: 332.00006
  • Monoisotopic Mass: 331.99994314g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 34.14
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